Cas no 2229208-37-9 (3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol
• CAS No: 2229208-37-9
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6228119
• PubChem ID: 165721605
• Update Time: 2025-07-23

3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol
• 2229208-37-9
• EN300-1777987

• Inchi： 1S/C10H21NO2/c1-9(3-5-13-6-4-9)10(2,7-11)8-12/h12H,3-8,11H2,1-2H3
• InChI Key： MWUWBTQGGBNCNQ-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(C)(CO)CN

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol

Introduction to 3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol (CAS No. 2229208-37-9)

3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol is a specialized organic compound characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229208-37-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic biology. The molecular structure of this compound incorporates a combination of amino, methyl, and ethylene glycol functionalities, making it a versatile intermediate in the synthesis of more complex molecules.

The presence of the 4-methyloxan-4-yl group in the molecular framework introduces a cyclic ether moiety, which is known to enhance the solubility and bioavailability of pharmaceutical compounds. This feature makes 3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol particularly valuable in formulations designed for oral or parenteral administration. Additionally, the amino group provides a site for further functionalization, enabling chemists to tailor the compound for specific biological targets.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of 3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol with greater accuracy. Molecular dynamics simulations have revealed that this compound exhibits favorable interactions with biological macromolecules, suggesting its potential as a lead compound in the development of novel therapeutic agents. These simulations have also highlighted the compound's stability under various physiological conditions, further reinforcing its suitability for pharmaceutical applications.

In the realm of drug discovery, 3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol has been investigated as a precursor for more complex scaffolds. Its structural motif is reminiscent of several known bioactive molecules, including kinase inhibitors and anti-inflammatory agents. By leveraging this compound as a building block, medicinal chemists can rapidly explore new chemical spaces and identify compounds with enhanced pharmacological profiles.

The synthesis of 3-amino-2-methyl-2-(4-methyloxan-4-yl)propan-1-ol presents an interesting challenge due to its intricate stereochemistry. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and enantioselective hydrogenation, to achieve high yields and enantiomeric purity. These techniques not only improve the efficiency of production but also ensure that the final product meets stringent quality standards required for pharmaceutical use.

One of the most compelling aspects of 3-amino-2-methyl-2-(4-methyloxan-4-yloxy)propanalcohol is its potential role in modulating biological pathways associated with neurological disorders. Preliminary studies have suggested that derivatives of this compound may interact with neurotransmitter receptors, offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of exploring structurally diverse compounds in the quest for effective treatments.

The growing interest in 3-amino 2 methyl 2 ( 4 methyloxan 4 yl ) propan 1 ol is also driven by its compatibility with green chemistry principles. The compound can be synthesized using environmentally benign reagents and processes, minimizing waste generation and reducing the ecological footprint of drug production. This aligns with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Future research directions may focus on expanding the chemical space explored by derivatives of 3-amino 2 methyl 2 ( 4 methyloxan 4 yl ) propan 1 ol. By incorporating additional functional groups or altering substituents strategically, scientists can generate libraries of compounds with tailored properties. High-throughput screening techniques will play a crucial role in identifying promising candidates for further development.

The versatility of CAS No 2229208 37 9 makes it an attractive candidate for interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations can accelerate the translation of laboratory discoveries into clinical applications, ultimately benefiting patients worldwide. As our understanding of biological systems continues to evolve, compounds like 3-amino 2 methyl 2 ( 4 methyloxan 4 yl ) propanalcohol will undoubtedly play a pivotal role in shaping the future of medicine.